Cas no 252916-29-3 (Orantinib)

Orantinib structure
Orantinib structure
Product Name:Orantinib
CAS No:252916-29-3
MF:C18H18N2O3
MW:310.347124576569
MDL:MFCD03426212
CID:259160
PubChem ID:5329099
Update Time:2025-04-19

Orantinib Chemical and Physical Properties

Names and Identifiers

    • 3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid
    • TSU-68 (SU6668, Orantinib)
    • (E)-3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid
    • 1H-Pyrrole-3-propanoicacid, 5-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-
    • 3-{2,4-dimethyl-5-[(2-oxo(1H-benzo[d]azolidin-3-ylidene))-methyl]pyrrol-3-yl}propanoic acid
    • 5-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-Pyrrole-3-propanoic acid
    • orantinib
    • SU 6668
    • TSU-68
    • TSU-68 (SU6668)
    • TSU68
    • SU-6668
    • 5-[1,2-Dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-propanoic acid
    • 210644-62-5
    • J-502593
    • SCHEMBL134661
    • HMS3677J06
    • 252916-29-3
    • NSC 702827
    • EX-A471
    • 3-(2,4-DIMETHYL-5-(((3Z)-2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDENE)METHYL)-1H-PYRROL-3-YL)PROPANOIC ACID
    • (Z)-3-(2,4-dimethyl-5-((2-oxoindolin-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid
    • 3-[2,4-dimethyl-5-[(Z)-(2-oxoindolin-3-ylidene)methyl]-1H-pyrrol-3-yl]propanoic acid
    • NSC-763929
    • NS00069381
    • SW219790-1
    • Orantinib (SU6668)
    • CCG-267578
    • ORANTINIB [WHO-DD]
    • UNII-9RL37ZZ665
    • Orantinib; SU-6668
    • SU006668
    • NSC-800809
    • 3-(2,4-Dimethyl-5-(2-oxo-1,2-dihydroindol-3-ylidenemethyl)-1H-pyrrol-3-yl)propionic acid
    • SMR004702878
    • 1044712-39-1
    • AKOS024457561
    • TSU 68
    • DTXSID101017164
    • 245036-27-5
    • 2,4-Dimethyl-5-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-pyrrole-3-propanoic acid
    • 3-(2,4-dimethyl-5-{[(3Z)-2-oxo-2,3-dihydro-1H-indol-3-ylidene]methyl}-1H-pyrrol-3-yl)propanoic acid
    • BDBM4811
    • Orantinib (TSU-68)
    • 3-[2,4-dimethyl-5-[(Z)-(2-oxo-1H-indol-3-ylidene)methyl]-1H-pyrrol-3-yl]propanoic acid
    • TSU-68 (Random Configuration)
    • BRD-K55966568-001-01-3
    • Pdgfr tyrosine kinase inhibitor vi,su6668
    • 3-{2,4-Dimethyl-5-[(Z)-(2-Oxo-1,2-Dihydro-3h-Indol-3-Ylidene)methyl]-1h-Pyrrol-3-Yl}propanoic Acid
    • PDGFR Tyrosine Kinase Inhibitor VI, SU6668 - CAS 210644-62-5
    • NSC763929
    • (Z)-3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)-methyl)-1H-pyrrol-3-yl)propanoic acid
    • 1H-Pyrrole-3-propanoic acid, 5-((Z)-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl)-2,4-dimethyl-
    • SU6668
    • MFCD09743433
    • Orantinibum
    • 5-((1,2-Dihydro-2-oxo-3H-indol-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-propanoic acid
    • Orantinib (TSU-68, SU6668)
    • MLS006011090
    • 3-[2, 4-dimethyl-5-[(Z)-(2-oxo-1H-indol-3-ylidene)methyl]-1H-pyrrol-3-yl]propanoic acid
    • NCGC00387029-01
    • AC-25028
    • CS-0197
    • 5-((Z)-1,2-Dihydro-2-oxo-3H-indol-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-propanoic acid
    • PDGFR Tyrosine Kinase Inhibitor VI, SU6668
    • HY-10517
    • HMS3413J06
    • s1470
    • (z)-3-[2,4-dimethyl-5-(2-oxo-1,2-dihydro-indol-3-ylidenemethyl)-1h-pyrrol-3-yl]-propionic acid
    • NSC-702827
    • 3-(2,4-Dimethyl-5-((2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl)-1H-pyrrol-3-yl)propionic acid
    • NSC800809
    • J-013813
    • 1H-Pyrrole-3-propanoic acid, 5-[(Z)-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-
    • CHEMBL274654
    • DB12072
    • 3-(4-(2-Carboxyethyl)-3,5-dimethylpyrrol-2-methylidenyl)-2-indolinone
    • 1H-Pyrrole-3-propanoic acid, 5-((1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl)-2,4-dimethyl-
    • TUS-68
    • BCPP000059
    • 3-(2,4-dimethyl-5-{[(3Z)-2-oxo-1H-indol-3-ylidene]methyl}-1H-pyrrol-3-yl)propanoic acid
    • GTPL7816
    • Q27088210
    • A879274
    • NSC702827
    • 9RL37ZZ665
    • AS-16238
    • BT162331
    • Orantinib [INN]
    • BRD-K55966568-001-06-2
    • BRD-K55966568-001-09-6
    • SCHEMBL26193119
    • Orantinib (TSU-68)?
    • BRD-K55966568-001-05-4
    • SDCCGSBI-0654277.P002
    • Orantinib
    • MDL: MFCD03426212
    • Inchi: 1S/C18H18N2O3/c1-10-12(7-8-17(21)22)11(2)19-16(10)9-14-13-5-3-4-6-15(13)20-18(14)23/h3-6,9,19H,7-8H2,1-2H3,(H,20,23)(H,21,22)/b14-9-
    • InChI Key: NHFDRBXTEDBWCZ-ZROIWOOFSA-N
    • SMILES: O=C1/C(/C2C=CC=CC=2N1)=C\C1=C(C)C(CCC(=O)O)=C(C)N1

Computed Properties

  • Exact Mass: 310.13200
  • Monoisotopic Mass: 310.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 82.2A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.3300
  • Melting Point: 239.35° C
  • Boiling Point: 590.5°C at 760 mmHg
  • Flash Point: 310.9°C
  • Refractive Index: 1.68
  • PSA: 82.19000
  • LogP: 3.27940

Orantinib Security Information

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